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Compound of Interest

Compound Name: 3-Chloropropyltrimethoxysilane

Cat. No.: B1208415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-
Chloropropyltrimethoxysilane (CAS No. 2530-87-2), a versatile organosilane coupling agent.

Due to its chemical properties and reactivity, a thorough understanding of its hazards and the

implementation of rigorous safety protocols are imperative for all personnel. This document

outlines the toxicological profile, handling precautions, emergency procedures, and

experimental methodologies relevant to the safe use of this compound in a laboratory and drug

development setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Chloropropyltrimethoxysilane is

presented below. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value Reference

CAS Number 2530-87-2 [1]

Molecular Formula C6H15ClO3Si [2]

Molecular Weight 198.72 g/mol [2][3]

Appearance
Clear, colorless to pale yellow

liquid
[1][4]

Boiling Point 195 - 196 °C [5]

Melting Point < -50 °C [6]

Flash Point 57.8 °C (136 °F) - closed cup [5]

Vapor Pressure 0.52 hPa at 25 °C [6]

Water Solubility Reacts with water [7][8]

Toxicological Data
3-Chloropropyltrimethoxysilane presents several toxicological hazards. Its primary

mechanism of systemic toxicity is associated with its hydrolysis product, methanol.[8][9] The

compound itself is irritating to the skin, eyes, and respiratory system.[2][5] Chronic exposure

may lead to effects on the kidneys, liver, and bladder.[1][2][4]

Parameter Route Species Value Reference

LD50 Oral Rat
5628 - 6170

µL/kg
[1][8]

LD50 Dermal Rabbit 2830 µL/kg [1][8]

LD50 (Dermal) Rat > 2000 mg/kg [6]

Hazard Identification and Classification
This substance is classified as an irritant and a combustible liquid.[4][5]
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GHS Hazard Statements:

H315: Causes skin irritation.[10]

H319: Causes serious eye irritation.[10]

H335: May cause respiratory irritation.[10]

Target Organs: Kidneys, liver, bladder, adrenal cortex, adrenal medulla.[2][4]

Primary Hazards:

Irritating to eyes, respiratory system, and skin.[5]

Combustible liquid and vapor.[4]

Contact with water or moisture liberates methanol, which is toxic.[4][8]

Air and moisture sensitive.[4]

Experimental Protocols
The toxicological data presented are typically generated using standardized testing guidelines

from organizations such as the Organisation for Economic Co-operation and Development

(OECD). Below are detailed summaries of the likely methodologies used for the key

toxicological endpoints.

Acute Dermal Toxicity (Representative OECD Guideline
402)
An acute dermal toxicity study for 3-Chloropropyltrimethoxysilane was performed according

to OECD TG 402.[6] This protocol is designed to assess the health hazards likely to arise from

a short-term dermal exposure.[11]

Test Animals: The study typically uses healthy, young adult albino rats.[12][13] Groups of

animals of a single sex are used in a stepwise procedure.[11]
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Dose Preparation and Application: The test substance is applied undiluted. A limit test is

often performed first at a dose of 2000 mg/kg body weight.[6] The substance is applied

evenly over a shaved area of approximately 10% of the body surface.[13] The area is then

covered with a porous gauze dressing and non-irritating tape for a 24-hour exposure period.

[13]

Observation Period: Animals are observed for mortality, signs of toxicity (changes in skin, fur,

eyes, respiratory, circulatory, and central nervous systems), and changes in body weight for

at least 14 days after application.[11][13]

Pathology: At the end of the observation period, all surviving animals are euthanized and a

gross necropsy is performed on all animals (including those that died during the test).[11][13]

Acute Oral Toxicity (Representative OECD Guideline
401/420)
This test provides information on health hazards from a single, short-term oral exposure.[14]

Test Animals: Healthy, young adult rodents (typically rats) are used. Animals are fasted prior

to dosing.[14]

Dose Administration: The test substance is administered in a single dose by gavage using a

stomach tube.[14] If a non-aqueous vehicle is used, its toxic characteristics must be known.

[14] The volume administered should not exceed 1 ml/100 g body weight for non-aqueous

solutions.[14]

Observation Period: Animals are observed for at least 14 days.[14] Observations focus on

tremors, convulsions, salivation, diarrhea, lethargy, sleep, and coma.[14] Body weight is

recorded weekly.[14]

Pathology: All animals are subjected to a gross necropsy at the end of the study, and any

pathological changes are recorded.[14]

Skin and Eye Irritation (Representative OECD Guidelines
404 & 405)
These tests evaluate the potential for a substance to cause skin and eye irritation or corrosion.
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Skin Irritation (OECD 404): The substance (0.5 g) is applied to a small patch of shaved skin

(approx. 6 cm²) on an albino rabbit for a 4-hour exposure period.[15] The skin is then

observed for erythema (redness) and edema (swelling) at specified intervals over 14 days.

[15] The severity of the lesions and their reversibility are evaluated.[4][15]

Eye Irritation (OECD 405): A single dose of the test substance is applied into the conjunctival

sac of one eye of an albino rabbit, with the other eye serving as a control.[16] The eyes are

examined at 1, 24, 48, and 72 hours after application for signs of corneal opacity, iritis, and

conjunctival redness and swelling.[16] The use of analgesics to minimize animal distress is

recommended.[7]

Safety and Handling Precautions
Strict adherence to the following precautions is mandatory to ensure personnel safety.

Engineering Controls
Ventilation: Always handle 3-Chloropropyltrimethoxysilane in a certified chemical fume

hood to control vapor exposure.[4] Use explosion-proof ventilation equipment.[4]

Safety Equipment: An emergency eyewash station and a safety shower must be readily

accessible in the immediate work area.[7]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles and a face shield that meet

appropriate government standards (e.g., OSHA 29 CFR 1910.133 or European Standard

EN166).[4]

Skin Protection:

Gloves: Wear compatible chemical-resistant gloves (e.g., Neoprene or nitrile rubber).[7]

Clothing: Wear appropriate protective clothing, such as a flame-resistant lab coat and full-

length pants, to prevent skin exposure.[4][15]

Respiratory Protection: If working outside a fume hood or if exposure limits may be

exceeded, a NIOSH-approved respirator with an organic vapor/acid gas cartridge is required.
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[7] A full respiratory protection program, including fit testing, must be implemented.[4]

Handling and Storage
Handling:

Wash hands thoroughly after handling.[4]

Avoid contact with eyes, skin, and clothing.[4]

Avoid breathing vapor or mist.[4]

Handle under an inert atmosphere (e.g., nitrogen) as the material is air and moisture

sensitive.[4][5]

Keep away from heat, sparks, and open flames.[4]

Ground and bond all containers and receiving equipment to prevent static discharge.[17]

Storage:

Store in a tightly closed container in a cool, dry, well-ventilated area.[4]

Store protected from moisture and air.[4]

Keep away from incompatible substances such as strong oxidizing agents, acids, and

water.[5][7]

Emergency Procedures
First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[4][7]

Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention.[4][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.[4]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do NOT

induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.[4]

Note to Physician: This product reacts with water to form methanol. Treatment should be

based on managing methanol poisoning, considering blood methanol levels and acid-base

balance.[7]

Accidental Release Measures
Evacuation: Evacuate unnecessary personnel from the area.

Control Ignition Sources: Remove all sources of ignition (sparks, flames, hot surfaces).[4]

Ventilation: Ensure adequate ventilation.

Containment: Absorb the spill with inert material (e.g., vermiculite, sand, or earth).[4] Do not

use combustible materials.

Cleanup: Using non-sparking tools, collect the absorbed material and place it in a suitable,

closed container for disposal.[7]

Decontamination: Wash the spill site after material pickup is complete.[5]

Fire Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[4][7] Use water spray to cool fire-exposed containers.[4]

Specific Hazards: The substance is a combustible liquid. Vapors are heavier than air and can

travel to an ignition source.[4] During a fire, irritating and highly toxic gases (e.g., hydrogen

chloride, carbon monoxide) may be generated.[4][5] Containers may explode when heated.

[4]
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand (MSHA/NIOSH approved or equivalent) and full protective gear.[4]

Disposal Considerations
Chemical waste must be disposed of in accordance with federal, state, and local environmental

regulations. Contact a licensed professional waste disposal service. This combustible material

may be burned in a chemical incinerator equipped with an afterburner and scrubber.[5]

Visual Guides and Workflows
Hydrolysis and Toxicity Pathway
The primary systemic toxicity concern with 3-Chloropropyltrimethoxysilane is its rapid

hydrolysis in the presence of water to form 3-chloropropylsilanetriol and methanol.[6][9]

Methanol is then metabolized in the liver, leading to the formation of toxic metabolites that can

cause metabolic acidosis and cellular damage.[7]
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Figure 1: Hydrolysis and Methanol Toxicity Pathway

Hydrolysis (e.g., in stomach acid, moisture)

Methanol Metabolism (Liver)

Toxic Effects

3-Chloropropyltrimethoxysilane 3 H₂O (Water)

3-Chloropropylsilanetriol 3 CH₃OH (Methanol)

Formaldehyde

Metabolized by

Alcohol
Dehydrogenase

Aldehyde
Dehydrogenase

Formic Acid

Metabolized by

Metabolic Acidosis CNS Depression
Visual Disturbances

(Blindness)

Organ Damage
(Kidney, Liver)

Click to download full resolution via product page

Caption: Figure 1: Hydrolysis and Methanol Toxicity Pathway
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Safe Handling and Emergency Workflow
This diagram outlines the logical flow for safely handling 3-Chloropropyltrimethoxysilane,

from preparation to emergency response.
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Figure 2: Safe Handling and Emergency Workflow
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Caption: Figure 2: Safe Handling and Emergency Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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